Cas no 187396-76-5 (Ethyl 5-iodo-2-methoxybenzoate)

Ethyl 5-iodo-2-methoxybenzoate structure

187396-76-5 structure

Product Name:Ethyl 5-iodo-2-methoxybenzoate

CAS No:187396-76-5

Molecular Formula:C₁₀H₁₁O₃I

Molecular Weight:306.09654

CID:1030740

PubChem ID:18931281

Ethyl 5-iodo-2-methoxybenzoate Properties

Names and Identifiers

- Ethyl 5-iodo-2-methoxybenzoate
- LogP
- 5-iodo-2-methoxyBenzoic acid ethyl ester
- SCHEMBL6467757
- DTXSID40596598
- 187396-76-5
- Ethyl5-iodo-2-methoxybenzoate
- ZGLSJSXSVPSANZ-UHFFFAOYSA-N
- A813145
- Benzoic acid, 5-iodo-2-methoxy-, ethyl ester
- DB-065605
- AKOS015843547
- ethyl 5-iodanyl-2-methoxy-benzoate
- +Expand
- InChIKey： ZGLSJSXSVPSANZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H11IO3/c1-3-14-10(12)8-6-7(11)4-5-9(8)13-2/h4-6H,3H2,1-2H3
- SMILES： CCOC(=O)C1=C(C=CC(=C1)I)OC

Computed Properties

Exact Mass: 305.97483
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 305.97529g/mol
Heavy Atom Count: 14
Complexity: 196
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Ethyl 5-iodo-2-methoxybenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019096075-1g	Ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95%	1g	$400.00	2023-09-02
Ambeed	A227445-1g	Ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95+%	1g	$178.0	2024-07-28
Chemenu	CM156711-5g	ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95%	5g	$626
Crysdot LLC	CD12101967-5g	Ethyl 5-iodo-2-methoxybenzoate	187396-76-5	95+%	5g	$662	2024-07-24

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187396-76-5 (Ethyl 5-iodo-2-methoxybenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:187396-76-5)Ethyl 5-iodo-2-methoxybenzoate

Purity:99%

Quantity:1g

Price($):160.0